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Compound of Interest

Compound Name: Dimethoxytin

CAS No.: 14794-99-1

Cat. No.: B085004

Get Quote

Substance Identity & Physicochemical Profile[1][2]
[3][4][5][6][7][8]
Dimethoxytin is a reactive metal alkoxide primarily used as a catalyst in polymerization (e.g.,

polylactide synthesis) and as a precursor in sol-gel processes for tin oxide thin films.[1] Its

handling requires rigorous exclusion of moisture.[2][3][4][5][6][7]
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Parameter Specification

Chemical Name Tin(II) Methoxide

Synonyms
Dimethoxytin; Stannous Methoxide; Tin

Dimethoxide

CAS Number 14794-99-1

Molecular Formula

Molecular Weight 180.76 g/mol

Appearance White to off-white powder

Odor
Characteristic alcohol odor (due to slight

hydrolysis)

Solubility
Reacts violently with water; Soluble in dry

toluene/THF (often oligomeric)

Melting Point >240°C (Decomposes)

Hazard Identification (GHS Classification)
This compound poses dual hazards: the toxicity of the tin metal center and the

flammability/toxicity of the methanol released upon hydrolysis.

Core Hazards[1]
Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage due to

the formation of alkaline methoxide species and hydrolysis.

Serious Eye Damage (Category 1): Irreversible damage upon contact.[1]

Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation.[1][6]

Flammable Solid (Category 2): May ignite if exposed to open flame, especially if hydrolysis

generates methanol vapor.[1]

Signal Word: DANGER[10][16]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.tcichemicals.com/SG/zh/sds/S0486_JP_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyltin-dichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements (H-Codes)
H314: Causes severe skin burns and eye damage.[2][6][8]

H318: Causes serious eye damage.[6][8]

H335: May cause respiratory irritation.[6]

EUH014: Reacts violently with water.

Mechanism of Reactivity & Degradation[1]
Understanding the degradation pathway is essential for safety. Dimethoxytin is

thermodynamically unstable in the presence of moisture. It undergoes rapid hydrolysis,

releasing Methanol, a toxic and flammable solvent.[1]

Hydrolysis Pathway Diagram
The following diagram illustrates the cascade from the pure alkoxide to the inert oxide,

highlighting the release of hazardous byproducts.
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Figure 1: Step-wise hydrolysis mechanism of Dimethoxytin upon exposure to atmospheric

moisture.[1]
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Advanced Handling Protocols
The "Inert-First" Principle
Because of the hydrolysis pathway shown above, standard fume hood handling is insufficient

for maintaining reagent integrity.[1]

Required Engineering Controls:

Glovebox: Atmosphere < 0.5 ppm

and

.

Schlenk Line: If a glovebox is unavailable, use double-manifold vacuum/inert gas lines.

Protocol: Safe Transfer from Storage to Reaction
This protocol ensures the material never contacts ambient air.

Preparation:

Dry all glassware (flasks, condensers) in an oven at >120°C for 4 hours.

Cycle glassware 3x (Vacuum/Argon) on the Schlenk line while hot.[1]

Weighing:

Move the Dimethoxytin container into the glovebox via the antechamber.

Weigh the required amount into a pre-dried Schlenk flask or a vial with a septum cap.

Solvent Addition:

Do not use "reagent grade" solvents. Use anhydrous solvents (dried over molecular sieves

or via a solvent purification system).[1]

Add solvent via cannula transfer or gas-tight syringe through the septum.[1]
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Workflow Visualization
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Figure 2: Inert handling workflow to prevent catalyst deactivation and hazard generation.

Emergency & First Aid Procedures
Self-Validating Safety Check: Before working, ensure a Class D fire extinguisher (or dry sand)

and a calcium gluconate gel (if HF is involved in other steps, though not strictly for Tin) are

nearby.[1] For Tin alkoxides, Dry Sand is the primary spill control agent.

Exposure Response
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Route Immediate Action Rationale

Eye Contact
Rinse with water for 15+

minutes, lifting lids.[1]

Hydrolysis creates basic Sn-

OH species; immediate dilution

is critical to prevent corneal

opacity.[1]

Skin Contact

Brush off dry powder before

rinsing. Wash with soap/water.

[9][5]

Adding water to powder on

skin generates heat and

methanol directly on the tissue.

Inhalation

Move to fresh air.[9][2][8][10]

Administer oxygen if breathing

labors.

Dust inhalation causes

"Stannosis" (benign

pneumoconiosis) or acute

irritation from hydrolysis

products.[1]

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Corrosive nature may damage

the esophagus; vomiting re-

exposes the tract.

Spill Cleanup (Lab Scale)
Evacuate the immediate area.

PPE: Wear nitrile gloves (double layer), lab coat, and safety goggles.

Containment: Do not use water. Cover the spill with dry sand, vermiculite, or lime.

Disposal: Scoop into a dry waste container. Quench carefully by adding isopropanol slowly in

a fume hood, then water, before final disposal.

Toxicology & Regulatory Reference
Toxicity Profile

Tin Toxicity: Inorganic tin (Sn2+) is generally less toxic than organotins (like tributyltin), but

alkoxides are corrosive.[1]
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Methanol Component: The primary systemic risk after hydrolysis is methanol poisoning

(metabolic acidosis, visual disturbances) if large quantities are inhaled/ingested.[1]

Regulatory Status
TSCA (USA): Listed (often under general Tin compounds).[1]

EINECS (EU): 238-881-0 (Check specific inventory for Tin(II) Methoxide).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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